Cas no 2172068-65-2 (2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid)

• Product Name: 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid
• CAS No: 2172068-65-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5567125
• PubChem ID: 165594721
• Update Time: 2025-05-22

2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172068-65-2
• EN300-1629687
• 2-(4-ethoxyphenyl)pyrrolidine-2-carboxylic acid
• 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H17NO3/c1-2-17-11-6-4-10(5-7-11)13(12(15)16)8-3-9-14-13/h4-7,14H,2-3,8-9H2,1H3,(H,15,16)
• InChI Key： YCGZCMPEWCRTGS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)OCC)CCCN1)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid

2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid, also known by its CAS number 2172068-65-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a pyrrolidine ring and an ethoxyphenyl group, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, fused with a carboxylic acid group at the 2-position. The 4-ethoxyphenyl substituent adds hydrophobicity and potential for bioavailability enhancement. This combination of structural features makes the compound versatile in terms of reactivity and functionality. Researchers have explored its ability to act as a scaffold for various bioactive molecules, leveraging its unique electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale studies. The ability to synthesize this compound efficiently has facilitated its exploration in diverse applications.

In the realm of pharmacology, 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid has shown potential as a lead compound for developing drugs targeting neurodegenerative diseases. Preclinical studies indicate that it may modulate key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier suggests promising therapeutic utility. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further validate these findings.

Beyond pharmacology, this compound has found applications in materials science. Its unique chemical properties make it suitable for use as a precursor in polymer synthesis and as an additive in advanced materials. Researchers are investigating its role in enhancing the mechanical properties of biodegradable polymers, which could have implications for sustainable packaging solutions.

The environmental impact of 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid is another area of active research. Studies are underway to assess its biodegradability and toxicity profile under various environmental conditions. Understanding these aspects is crucial for ensuring responsible use and minimizing ecological footprint.

In conclusion, 2-(4-Ethoxyphenyl)pyrrolidine-2-carboxylic acid, with its CAS number 2172068-65-2, represents a multifaceted compound with diverse applications across scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.